Cas no 179249-17-3 (Benzenemethanol, a-ethynyl-3-fluoro-, (R)- (9CI))

• Product Name: Benzenemethanol, a-ethynyl-3-fluoro-, (R)- (9CI)
• CAS No: 179249-17-3
• MF: C₉H₇FO
• MW: 150.149686098099
• CID: 113126
• PubChem ID: 10866516
• Update Time: 2025-04-18

Benzenemethanol, a-ethynyl-3-fluoro-, (R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, a-ethynyl-3-fluoro-, (R)- (9CI)
• (1R)-1-(3-fluorophenyl)prop-2-yn-1-ol
• Benzenemethanol, alpha-ethynyl-3-fluoro-, (R)- (9CI)
• CTK4D7226
• 179249-17-3
• DTXSID20446325
• (R)-1-(3-Fluorophenyl)prop-2-yn-1-ol

• Inchi： 1S/C9H7FO/c1-2-9(11)7-4-3-5-8(10)6-7/h1,3-6,9,11H/t9-/m1/s1
• InChI Key： ZVCCBLHUZGVITQ-SECBINFHSA-N
• SMILES： FC1=CC=CC(=C1)[C@@H](C#C)O

Computed Properties

• Exact Mass: 150.04811
• Monoisotopic Mass: 150.048093005g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.5
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes